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Compound of Interest

Compound Name: SU4312

Cat. No.: B544048 Get Quote

Researchers and drug development professionals handling SU4312 must adhere to strict

disposal procedures to ensure laboratory safety and environmental protection. This guide

provides essential, step-by-step instructions for the proper disposal of SU4312, aligning with

standard laboratory safety protocols and regulatory requirements.

Chemical and Physical Properties of SU4312
A thorough understanding of the properties of SU4312 is fundamental to safe handling and

disposal.

Property Value

CAS Number 5812-07-7[1][2]

Molecular Formula C17H16N2O[1][2]

Molecular Weight 264.3 g/mol [1]

Appearance Orange solid[1]

Solubility Soluble in DMSO (25 mg/ml)[1]

Storage Temperature -20ºC[1]

Hazard Identification and Safety Precautions
SU4312 is classified with the following hazards:
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H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

Therefore, appropriate personal protective equipment (PPE), including gloves, and eye/face

protection, must be worn when handling this compound.[1] All work should be conducted in a

well-ventilated area.[1]

Step-by-Step Disposal Protocol
The primary directive for the disposal of SU4312 is to "Dispose of contents/ container to an

approved waste disposal plant."[1] The following protocol provides a detailed, procedural

approach for laboratory personnel.

1. Waste Segregation:

Solid Waste: Collect unused or expired SU4312 powder, as well as any grossly

contaminated items (e.g., weighing boats, contaminated gloves, or absorbent paper from a

spill) in a designated, compatible, and clearly labeled hazardous waste container. Do not mix

with non-hazardous waste.

Liquid Waste: Solutions containing SU4312 should be collected in a separate, leak-proof,

and compatible hazardous waste container. Clearly label the container with the full chemical

name and concentration. Do not dispose of SU4312 solutions down the drain.

Sharps Waste: Any sharps, such as needles or pipette tips, contaminated with SU4312 must

be disposed of in a designated, puncture-proof sharps container for chemical waste.

2. Container Selection and Labeling:

Use containers that are compatible with chemical waste and can be securely sealed.

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"SU4312," and the specific hazards (e.g., "Irritant"). Follow your institution's specific labeling

requirements.
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3. Waste Accumulation and Storage:

Store waste containers in a designated satellite accumulation area within the laboratory.

Keep containers sealed except when adding waste.

Ensure the storage area is secure and away from general laboratory traffic.

4. Disposal Request and Collection:

Once the waste container is full, or in accordance with your institution's waste disposal

schedule, submit a request for pickup by your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste contractor.

Do not attempt to transport hazardous waste off-site yourself.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper segregation and

disposal of SU4312 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b544048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b544048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SU4312 Waste Generated

Identify Waste Type

Solid Waste (Powder,
Contaminated Debris)

Solid

Liquid Waste (Solutions)

Liquid

Contaminated Sharps

Sharps

Collect in Labeled
Hazardous Solid
Waste Container

Collect in Labeled
Hazardous Liquid
Waste Container

Collect in Labeled
Puncture-Proof

Sharps Container

Store in Designated
Satellite Accumulation Area

Request Pickup by
EHS/Licensed Contractor

Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of SU4312 waste.

By following these procedures, researchers can ensure the safe and compliant disposal of

SU4312, thereby protecting themselves, their colleagues, and the environment. Always consult

your institution's specific chemical hygiene and waste disposal plans for additional guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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